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Compound of Interest

Compound Name: 2-Bromo-4'-fluoroacetophenone

Cat. No.: B032570

A Comprehensive Technical Guide to 2-Bromo-
4'-fluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 2-Bromo-4'-fluoroacetophenone (CAS
No. 403-29-2), a key chemical intermediate in organic synthesis. This document details its
chemical and physical properties, molecular structure, synthesis protocols, and significant
applications, particularly in the development of pharmaceutical compounds. Emphasis is
placed on its reactivity as an a-haloketone and its role as a versatile building block for various
heterocyclic systems. This guide is intended to be a comprehensive resource for professionals
in research and drug development.

Chemical Identity and Properties

2-Bromo-4'-fluoroacetophenone is an organohalogen compound characterized by an
acetophenone core structure. The presence of a bromine atom at the alpha (a) position to the
carbonyl group and a fluorine atom on the phenyl ring imparts significant reactivity, making it a
valuable precursor in synthetic chemistry.[1][2]

Molecular Structure and Identifiers
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The molecular structure and key identifiers of 2-Bromo-4'-fluoroacetophenone are
summarized below.

Identifier Value

CAS Number 403-29-2[1][3][4]

Molecular Formula CsHeBrrFO[1][3][4]

Molecular Weight 217.04 g/mol [3][4]

IUPAC Name 2-bromo-1-(4-fluorophenyl)ethanone[5]

Synonyms 4-Fluorophenacyl bromide, w-Bromo-4-
fluoroacetophenone[3][6]

InChl Key ZJFWCELATIJMDNO-UHFFFAOY SA-N[3][5]

Canonical SMILES C1=CC(=CC=C1C(=0O)CBn)F[2][5]

Physicochemical Properties

A summary of the key physicochemical properties is presented in the table below. The
compound typically appears as a white to off-white or beige crystalline solid.[1][4]

Property Value Reference
Melting Point 47-49 °C [31[4]
Boiling Point 150 °C at 12 mmHg [3][4]

Flash Point 113 °C (235.4 °F) - closed cup [3]
Solubility Soluble in methanol [1]14]

White to brownish-yellow to
Appearance _ [2][4]
light grey powder or flakes

Synthesis of 2-Bromo-4'-fluoroacetophenone

The primary synthetic route to 2-Bromo-4'-fluoroacetophenone is the a-bromination of its
precursor, 4'-fluoroacetophenone. This reaction is typically acid-catalyzed, proceeding through
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an enol intermediate.[7][8]

General Synthesis Workflow

The synthesis involves the reaction of 4'-fluoroacetophenone with a brominating agent in a
suitable solvent. The general workflow includes the reaction setup, workup, and purification of

the final product.
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Caption: General workflow for the synthesis of 2-Bromo-4'-fluoroacetophenone.
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Experimental Protocol: Synthesis from 4'-
fluoroacetophenone

This protocol details a general laboratory procedure for the synthesis of 2-Bromo-4'-
fluoroacetophenone.[4]

Materials:

4'-fluoroacetophenone (2 mmol)

e Oxone (1.352 g, 2.2 mmol)

e Ammonium bromide (NH4Br) (0.215 g, 2.2 mmol)
e Methanol (10 ml)

e Aqueous sodium thiosulfate

o Ethyl acetate

e Anhydrous sodium sulfate

Procedure:

o To a well-stirred solution of 4'-fluoroacetophenone (2 mmol) and ammonium bromide (2.2
mmol) in methanol (10 ml), add Oxone (2.2 mmol).

 Stir the reaction mixture at room temperature. The progress of the reaction should be
monitored by Thin Layer Chromatography (TLC).

» Upon completion, quench the reaction by adding aqueous sodium thiosulfate.
o Extract the product with ethyl acetate (3 x 25 ml).
» Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.

» Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude
product.
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» Purify the crude product by silica gel column chromatography to yield pure 2-Bromo-4'-
fluoroacetophenone.[4][6][9]

o Confirm the structure of the product using *H NMR and mass spectrometry.[6]

Chemical Reactivity and Applications

The reactivity of 2-Bromo-4'-fluoroacetophenone is dominated by the a-bromo ketone
functional group. The carbon atom attached to the bromine is highly electrophilic and
susceptible to nucleophilic substitution.[4][10] This reactivity makes it an essential building
block for the synthesis of various heterocyclic compounds.[2]

Synthesis of Heterocyclic Compounds

2-Bromo-4'-fluoroacetophenone is a key starting material for synthesizing important
heterocyclic scaffolds such as thiazoles and imidazoles, which are prevalent in many
biologically active molecules.[11][12]

Reaction Pathways
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Synthesis
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Synthesis
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Caption: Key reaction pathways of 2-Bromo-4'-fluoroacetophenone in heterocycle synthesis.

Application in Drug Development

This compound serves as a crucial intermediate in the synthesis of various pharmaceutical
agents.[2] It is particularly noted for its use in preparing competitive inhibitors of aromatase, an
enzyme targeted in the treatment of hormone-dependent cancers.[13]
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e Thiazole Derivatives: It is used in the Hantzsch thiazole synthesis to produce 2-(2-
Arylidenehydrazinyl)-4-(4-fluorophenyl)thiazoles, which have been investigated for their a-
amylase inhibition activity, relevant to diabetes management.[12]

Experimental Protocol: Hantzsch Thiazole Synthesis

This protocol describes the synthesis of 2-(2-Arylidenehydrazinyl)-4-(4-fluorophenyl)thiazole
derivatives.[12]

Materials:

 Aryl-substituted thiosemicarbazone (0.001 mol)
e 2-Bromo-4'-fluoroacetophenone (0.001 mol)
o Absolute ethanol

Procedure:

o Combine equimolar amounts of the respective thiosemicarbazone and 2-Bromo-4'-
fluoroacetophenone in absolute ethanol.

o Heat the mixture under reflux for 4-5 hours.
e Monitor the reaction's progress using TLC.

» Once the reaction is complete (indicated by a single spot on the TLC plate), allow the mixture
to cool to room temperature.

e The cyclized product will precipitate out of the solution.

o Collect the solid product by filtration and purify as necessary. The resulting structures are
typically confirmed by spectroscopic methods (FTIR, *H NMR, 3C NMR).[12]

Spectroscopic Data

Characterization of 2-Bromo-4'-fluoroacetophenone is typically performed using standard
spectroscopic techniques.
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Spectroscopic Data

Description

Spectra are available and can be used to

confirm the structure, showing characteristic

1H NMR peaks for the aromatic protons and the
methylene protons adjacent to the carbonyl and
bromine.[14][15]
Provides information on the carbon skeleton of
13C NMR

the molecule.[15]

IR Spectroscopy

The IR spectrum shows characteristic
absorption bands for the C=0 (carbonyl)
stretching and C-F and C-Br bonds.[15][16][17]

Mass Spectrometry

Used to determine the molecular weight and
fragmentation pattern, confirming the elemental

composition.[14][15]

Safety and Handling

2-Bromo-4'-fluoroacetophenone is classified as a hazardous substance and requires careful

handling.

H | Identificati

Hazard Information

Details

GHS Pictogram

GHSO05 (Corrosion)[3]

Signal Word

Danger[3]

Hazard Statements

H314: Causes severe skin burns and eye
damage.[2][3][18]

Precautionary Statements

P260, P280, P303+P361+P353,
P305+P351+P338, P310[3][18]

Additional Hazards

Lachrymatory[4]

Recommended Handling Procedures
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e Engineering Controls: Use only under a chemical fume hood.[6]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection (eyeshields, faceshields).[3][6]

» Handling: Do not breathe dust. Avoid contact with skin, eyes, and clothing. Wash hands
thoroughly after handling.[6]

o Storage: Keep in a dry, well-ventilated place. Keep container tightly closed. Store refrigerated
(2-8°C) in an inert atmosphere.[4][6]

Conclusion

2-Bromo-4'-fluoroacetophenone is a highly versatile and reactive intermediate with
significant utility in organic synthesis. Its ability to undergo nucleophilic substitution reactions
makes it an invaluable precursor for a wide range of heterocyclic compounds, many of which
are of interest in pharmaceutical research and development. Proper understanding of its
synthesis, reactivity, and handling is crucial for its effective and safe utilization in a laboratory
setting. This guide provides a foundational resource for researchers and scientists working with
this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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